Cas no 152020-32-1 (N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[imino[[(4-methylphenyl)sulfonyl]amino]methyl]-L-ornithylglycyl-L-α-aspartyl-L-valine 3-cyclohexyl 4-(phenylmethyl) ester)

• Product Name: N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[imino[[(4-methylphenyl)sulfonyl]amino]methyl]-L-ornithylglycyl-L-α-aspartyl-L-valine 3-cyclohexyl 4-(phenylmethyl) ester
• CAS No: 152020-32-1
• MF: C₄₂H₆₁N₇O₁₁S
• MW: 872.039049863815
• CID: 5688347
• Update Time: 2024-02-03

N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[imino[[(4-methylphenyl)sulfonyl]amino]methyl]-L-ornithylglycyl-L-α-aspartyl-L-valine 3-cyclohexyl 4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[imino[[(4-methylphenyl)sulfonyl]amino]methyl]-L-ornithylglycyl-L-α-aspartyl-L-valine 3-cyclohexyl 4-(phenylmethyl) ester

• Inchi： 1S/C42H61N7O11S/c1-27(2)36(39(54)58-26-29-14-9-7-10-15-29)48-38(53)33(24-35(51)59-30-16-11-8-12-17-30)46-34(50)25-45-37(52)32(47-41(55)60-42(4,5)6)18-13-23-44-40(43)49-61(56,57)31-21-19-28(3)20-22-31/h7,9-10,14-15,19-22,27,30,32-33,36H,8,11-13,16-18,23-26H2,1-6H3,(H,45,52)(H,46,50)(H,47,55)(H,48,53)(H3,43,44,49)/t32-,33-,36-/m0/s1
• InChI Key： FNZVTRALRMOEAS-UEMWQVMZSA-N
• SMILES： S(C1C=CC(=CC=1)C)(=O)(=O)NC(=N)NCCC[C@H](NC(=O)OC(C)(C)C)C(=O)NCC(=O)N[C@@H](CC(=O)OC1CCCCC1)C(=O)N[C@@H](C(C)C)C(=O)OCC1C=CC=CC=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 79-81 °C
• pka: 11.17±0.70(Predicted)